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Compound of Interest

Compound Name: BRD0418

Cat. No.: B15619406 Get Quote

Application Notes and Protocols: BRD0418
BRD0418: Solubility and Stock Solution Preparation
These application notes provide detailed information on the solubility of BRD0418 and a

comprehensive protocol for the preparation of stock solutions. This document is intended for

researchers, scientists, and professionals in the field of drug development.

BRD0418 is a molecule developed through diversity-oriented synthesis that plays a role in

regulating the expression of tribbles pseudokinase 1 (TRIB1).[1][2] It influences hepatic

lipoprotein metabolism, shifting it from production to clearance, making it a compound of

interest in the study of coronary artery disease.[1]

Quantitative Data Summary
The following tables provide a summary of the solubility and stock solution preparation data for

BRD0418.

Table 1: Solubility of BRD0418
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Solvent Solubility (mg/mL)
Molar Equivalent
(mM)

Notes

DMSO 50 102.34

Ultrasonic assistance

is required. It is

recommended to use

new, anhydrous

DMSO as the

hygroscopic nature of

DMSO can negatively

impact solubility.[1]

Table 2: Preparation of BRD0418 Stock Solutions

This table is based on a molecular weight of 488.57 g/mol .[1]

Target
Concentration
(mM)

Volume of Solvent
per 1 mg of
BRD0418 (mL)

Volume of Solvent
per 5 mg of
BRD0418 (mL)

Volume of Solvent
per 10 mg of
BRD0418 (mL)

1 2.0468 10.2339 20.4679

5 0.4094 2.0468 4.0936

10 0.2047 1.0234 2.0468

Experimental Protocols
Protocol for Preparation of a 10 mM BRD0418 Stock
Solution in DMSO
This protocol details the steps for preparing a 10 mM stock solution of BRD0418.

Materials:

BRD0418 powder

Anhydrous/newly opened Dimethyl Sulfoxide (DMSO)
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Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Calibrated micropipettes

Ultrasonic bath

Vortex mixer

Procedure:

Pre-weighing Preparations: Allow the vial of BRD0418 powder to equilibrate to room

temperature before opening to prevent condensation of moisture.

Weighing BRD0418: Carefully weigh the desired amount of BRD0418 powder (e.g., 1 mg)

into a sterile tube.

Solvent Addition: Add the calculated volume of DMSO to the tube containing the BRD0418
powder. For 1 mg of BRD0418 to make a 10 mM solution, add 0.2047 mL of DMSO.[1]

Dissolution:

Briefly vortex the solution to mix.

To ensure complete dissolution, place the tube in an ultrasonic bath until the solution is

clear and free of particulates.[1]

Aliquoting: To avoid repeated freeze-thaw cycles which can degrade the compound,

dispense the stock solution into smaller, single-use aliquots.[1]

Storage:

For short-term storage (up to 1 month), store the aliquots at -20°C.[1]

For long-term storage (up to 6 months), store the aliquots at -80°C.[1]

The solid powder form of BRD0418 should be stored at -20°C for up to 3 years.[1]
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Visualized Workflow and Signaling Pathway
The following diagrams illustrate the experimental workflow for preparing a BRD0418 stock

solution.
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BRD0418 Stock Solution Preparation Workflow

Start

Equilibrate BRD0418 to Room Temperature

Weigh BRD0418 Powder

Add Anhydrous DMSO

Vortex and Sonicate to Dissolve

Aliquot into Single-Use Tubes

Store at -20°C or -80°C

End

Click to download full resolution via product page

Caption: Workflow for BRD0418 stock solution preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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